molecular formula C12H11N3OS B8390662 1-(4-Isothiocyanato-2-methoxy-phenyl)-4-methyl-1H-imidazole

1-(4-Isothiocyanato-2-methoxy-phenyl)-4-methyl-1H-imidazole

Cat. No.: B8390662
M. Wt: 245.30 g/mol
InChI Key: FFVUQCZFXXJIKP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(4-Isothiocyanato-2-methoxy-phenyl)-4-methyl-1H-imidazole is a useful research compound. Its molecular formula is C12H11N3OS and its molecular weight is 245.30 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H11N3OS

Molecular Weight

245.30 g/mol

IUPAC Name

1-(4-isothiocyanato-2-methoxyphenyl)-4-methylimidazole

InChI

InChI=1S/C12H11N3OS/c1-9-6-15(7-13-9)11-4-3-10(14-8-17)5-12(11)16-2/h3-7H,1-2H3

InChI Key

FFVUQCZFXXJIKP-UHFFFAOYSA-N

Canonical SMILES

CC1=CN(C=N1)C2=C(C=C(C=C2)N=C=S)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 3-methoxy-4-(4-methyl-imidazol-1-yl)-phenylamine (203 mg, 1 mmol) and of 1,1′-thiocarbonyldi-2(1H)-pyridone (263 mg, 1.1 mmol) in dichloromethane (10 mL) was stirred at 20° C. for 16 h to yield an orange solution. The solution was concentrated under reduced pressure to ¼ of its volume and subjected to column chromatography on silica gel using dichloromethane/methanol (95:5 v/v) as eluent to yield the title compound (230 mg, 94%) as a yellow oil which solidified on standing.
Quantity
203 mg
Type
reactant
Reaction Step One
Quantity
263 mg
Type
reactant
Reaction Step One
Quantity
10 mL
Type
solvent
Reaction Step One
Yield
94%

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